Cas no 79958-07-9 (Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI))

• Product Name: Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)
• CAS No: 79958-07-9
• MF: C₆H₁₀N₄O₆
• MW: 234.1668009758
• CID: 565565
• PubChem ID: 54460
• Update Time: 2025-04-19

Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,methylnitroso-, 1,2-ethanediyl ester (9CI)
• 2-(methyl-nitroso-carbamoyl)oxyethyl N-methyl-N-nitroso-carbamate
• 2-[methyl(nitroso)carbamoyl]oxyethyl N-methyl-N-nitrosocarbamate
• Ethylenebis(nitrosomethyl)carbamate
• 79958-07-9
• DTXSID40229975
• CARBAMIC ACID, METHYLNITROSO-, 1,2-ETHANEDIYL ESTER

• Inchi： 1S/C6H10N4O6/c1-9(7-13)5(11)15-3-4-16-6(12)10(2)8-14/h3-4H2,1-2H3
• InChI Key： BTEUKFGQOSKACK-UHFFFAOYSA-N
• SMILES： O(C(N(C)N=O)=O)CCOC(N(C)N=O)=O

Computed Properties

• Exact Mass: 234.06
• Monoisotopic Mass: 234.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.45
• Boiling Point: 296.7°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.535